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Compound of Interest

Compound Name:
4'-Hydroxy-2'-

methylacetophenone

Cat. No.: B057632 Get Quote

The proper disposal of 4'-Hydroxy-2'-methylacetophenone is critical for ensuring laboratory

safety and environmental protection. This guide provides a comprehensive, step-by-step

procedure for researchers, scientists, and drug development professionals to manage the

disposal of this compound in compliance with standard safety protocols.

Hazard Assessment and Classification
Before initiating any disposal procedures, it is essential to understand the hazards associated

with 4'-Hydroxy-2'-methylacetophenone. Based on the Globally Harmonized System (GHS)

of Classification and Labelling of Chemicals, this compound is classified as follows:

Skin Irritant (Category 2)[1]

Serious Eye Irritant (Category 2)[1]

May cause respiratory irritation[1]

Due to these hazards, 4'-Hydroxy-2'-methylacetophenone must be treated as hazardous

waste.[2][3] It should not be disposed of down the drain or in regular trash.[4][5]

Personal Protective Equipment (PPE)
Prior to handling 4'-Hydroxy-2'-methylacetophenone for disposal, ensure that appropriate

personal protective equipment is worn. This includes:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b057632?utm_src=pdf-interest
https://www.benchchem.com/product/b057632?utm_src=pdf-body
https://www.benchchem.com/product/b057632?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-2-methylacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-2-methylacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-2-methylacetophenone
https://www.benchchem.com/product/b057632?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.benchchem.com/product/b057632?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical-resistant gloves (e.g., nitrile)

Safety goggles or glasses with side shields

A laboratory coat

All handling of the waste should be conducted in a well-ventilated area, preferably within a

chemical fume hood, to minimize the risk of inhalation.

Quantitative Data Summary
The following table summarizes key quantitative data for 4'-Hydroxy-2'-methylacetophenone,

which informs its handling and disposal requirements.

Property Value

Molecular Formula C₉H₁₀O₂

Molecular Weight 150.17 g/mol [1]

Melting Point 47 - 50 °C[6]

Flash Point > 110 °C[6]

Hazard Statements H315, H319, H335[1]

Step-by-Step Disposal Protocol
The following protocol outlines the systematic procedure for the safe disposal of 4'-Hydroxy-2'-
methylacetophenone.

Step 1: Waste Collection

Collect waste 4'-Hydroxy-2'-methylacetophenone in a designated, compatible, and leak-

proof container.[2] It is often best to reuse the original container if it is in good condition.[2]

Ensure the container is clearly labeled as "Hazardous Waste."[2][4]

Do not mix 4'-Hydroxy-2'-methylacetophenone with other waste streams unless

compatibility has been verified to avoid dangerous chemical reactions.[7][8]
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Step 2: Labeling the Waste Container

Properly label the hazardous waste container with the following information:[4]

The words "Hazardous Waste"

The full chemical name: "4'-Hydroxy-2'-methylacetophenone" (avoid abbreviations)

The quantity of waste in the container

The date of waste generation

The name and contact information of the principal investigator or responsible person

The laboratory location (building and room number)

Appropriate hazard pictograms (e.g., irritant)

Step 3: Storage of Waste

Store the sealed and labeled waste container in a designated satellite accumulation area

within the laboratory.[8]

Ensure the storage area is away from incompatible materials.[8]

The container must be kept closed except when adding waste.[2]

It is recommended to use secondary containment to prevent spills.[2][3]

Step 4: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.[4]

Follow your institution's specific procedures for waste manifest forms and pickup requests.[4]

Do not attempt to transport the hazardous waste outside of the laboratory yourself.[3]

Step 5: Empty Container Disposal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.benchchem.com/product/b057632?utm_src=pdf-body
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


An empty container that held 4'-Hydroxy-2'-methylacetophenone must be triple-rinsed with

a suitable solvent (e.g., acetone or ethanol) to remove all residues.[2][8]

The rinsate from this cleaning process must be collected and disposed of as hazardous

waste.[2]

Once triple-rinsed and air-dried, the container can be disposed of in the regular trash after

defacing or removing the original labels.[3][8]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 4'-Hydroxy-2'-
methylacetophenone.
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Caption: Disposal workflow for 4'-Hydroxy-2'-methylacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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